4-Butyl-3-methoxyaniline
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Description
IUPAC Name: 4-tert-Butyl-3-methoxyaniline Molecular Formula: C₁₁H₁₇NO Structure: The compound features a benzene ring substituted with a methoxy (-OCH₃) group at the 3-position and a bulky tert-butyl (-C(CH₃)₃) group at the 4-position. The amino (-NH₂) group at the 1-position defines its aniline derivative nature. Key Properties:
- Electronic Effects: The methoxy group is electron-donating, activating the aromatic ring toward electrophilic substitution. The tert-butyl group introduces steric hindrance while being weakly electron-donating via hyperconjugation.
- Applications: Used as an intermediate in organic synthesis, particularly in pharmaceuticals and agrochemicals, due to its balanced electronic and steric profile .
Properties
Molecular Formula |
C11H17NO |
|---|---|
Molecular Weight |
179.26 g/mol |
IUPAC Name |
4-butyl-3-methoxyaniline |
InChI |
InChI=1S/C11H17NO/c1-3-4-5-9-6-7-10(12)8-11(9)13-2/h6-8H,3-5,12H2,1-2H3 |
InChI Key |
YUXAAHPIDWHJMN-UHFFFAOYSA-N |
Canonical SMILES |
CCCCC1=C(C=C(C=C1)N)OC |
Origin of Product |
United States |
Comparison with Similar Compounds
Substituent Positional Isomers
| Compound Name | Substituents | Molecular Formula | Key Differences vs. 4-tert-Butyl-3-methoxyaniline |
|---|---|---|---|
| 3-(tert-Butyl)-4-methoxyaniline | tert-Butyl at 3, methoxy at 4 | C₁₁H₁₇NO | Altered electronic distribution due to swapped substituent positions; reduced steric hindrance at the 4-position . |
| 4-(tert-Butyl)-2-methoxyaniline | Methoxy at 2, tert-butyl at 4 | C₁₁H₁₇NO | Methoxy at 2-position directs electrophiles to the 5-position instead of the 5-/6-positions in the target compound . |
Halogen-Substituted Analogs
| Compound Name | Substituents | Molecular Formula | Key Differences |
|---|---|---|---|
| 4-Bromo-3-methoxyaniline | Bromo at 4, methoxy at 3 | C₇H₈BrNO | Bromine’s electronegativity deactivates the ring, reducing reactivity toward electrophiles. Potential for cross-coupling reactions (e.g., Suzuki) . |
| 3-Chloro-4-(3-methoxy-3-methylbutoxy)aniline | Chloro at 3, methoxy-butoxy at 4 | C₁₂H₁₈ClNO₂ | Bulky alkoxy substituent increases lipophilicity; chloro group enhances electrophilic substitution selectivity . |
Oxygen-Containing Substituents
| Compound Name | Substituents | Molecular Formula | Key Differences |
|---|---|---|---|
| 4-(Difluoromethoxy)-3-methylaniline | Difluoromethoxy at 4, methyl at 3 | C₈H₉F₂NO | Difluoromethoxy group increases lipophilicity and metabolic stability compared to methoxy. Methyl at 3-position reduces steric bulk . |
| 3-(Cyclopropylmethoxy)-4-methylaniline | Cyclopropylmethoxy at 3, methyl at 4 | C₁₁H₁₅NO | Cyclopropane ring introduces strain, potentially enhancing reactivity in ring-opening reactions . |
Bulkier Alkyl/Aryl Derivatives
| Compound Name | Substituents | Molecular Formula | Key Differences |
|---|---|---|---|
| 4-(Benzyloxy)-3-methylaniline | Benzyloxy at 4, methyl at 3 | C₁₄H₁₅NO | Benzyloxy group provides UV chromophore properties; methyl at 3-position limits steric effects compared to tert-butyl . |
| 4-(2-Ethylphenoxy)-3-methylaniline | 2-Ethylphenoxy at 4, methyl at 3 | C₁₅H₁₇NO | Phenoxy group enhances π-π stacking potential; ethyl substituent on phenoxy increases hydrophobicity . |
Electronic and Steric Effects
- Methoxy vs. Difluoromethoxy: Difluoromethoxy analogs (e.g., 4-(Difluoromethoxy)-3-methylaniline) exhibit higher electron-withdrawing effects, altering redox potentials and bioavailability .
- tert-Butyl vs. Smaller Alkyl Groups: The tert-butyl group in 4-tert-butyl-3-methoxyaniline provides steric protection to the amino group, reducing undesired side reactions in synthesis .
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